(1-Isopropoxycyclobutyl)methanamine
Overview
Description
(1-Isopropoxycyclobutyl)methanamine, also known as IPCBM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IPCBM is a cyclic amine that contains a cyclobutane ring, which makes it structurally unique from other amines. In
Scientific Research Applications
Gene Cloning and Expression Studies
(1-Isopropoxycyclobutyl)methanamine: can be utilized in gene cloning and expression studies. This compound may serve as a solvent or a reagent in the preparation of plasmids for gene cloning. Plasmid DNA is crucial for cloning, transferring, and manipulating genes. The miniprep and midiprep kits, which are used for isolating plasmid DNA, could potentially use this compound in their preparation processes .
Transfection Studies
In transfection studies, where DNA is introduced into mammalian cells, (1-Isopropoxycyclobutyl)methanamine might be used as a component in the transfection reagent formulations. This would be essential for studying gene function and protein expression within cells .
PCR Amplification
The compound could be involved in the preparation of reagents for PCR amplification, providing template DNA necessary for gene expression analysis, genotyping, and molecular diagnostics. It’s possible that this compound helps stabilize the reaction mixture or acts as a buffer component .
Marine Ecosystems Forecasting
In the field of marine science, (1-Isopropoxycyclobutyl)methanamine could be used in the development of predictive models for marine ecosystems. These models help in understanding the links between physical and biological environments and can predict variables such as recruitment, spatial distributions, and the timing of key events .
Photothermal Soft Actuators
This compound may find applications in the design of photothermal soft actuators, which are materials that respond to light-induced heat. Such actuators have applications ranging from bionic design to intelligent robots, and (1-Isopropoxycyclobutyl)methanamine could play a role in the synthesis or stabilization of these materials .
Methanogenesis and Biotechnological Applications
(1-Isopropoxycyclobutyl)methanamine: might be used in the field of biotechnology, particularly in the process of methanogenesis. This process involves the biological conversion of CO2 or small organic molecules to methane via methanogenic archaea. The compound could be part of the media or reagents used in the cultivation of these archaea or in the optimization of the methanogenic process .
Safety and Hazards
properties
IUPAC Name |
(1-propan-2-yloxycyclobutyl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-7(2)10-8(6-9)4-3-5-8/h7H,3-6,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQLDHQWSUHUUAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1(CCC1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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